Cas no 923206-26-2 (3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine)

3-{5,7-Dimethyl-1,2,4-triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine is a heterocyclic amine derivative featuring a triazolopyrimidine core structure. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in the development of kinase inhibitors or modulators of enzymatic activity. The presence of the dimethyl-substituted triazolopyrimidine moiety enhances its binding affinity to target proteins, while the propylamine side chain offers flexibility for further functionalization. Its well-defined molecular structure and synthetic accessibility make it a valuable intermediate for pharmaceutical research, enabling the exploration of structure-activity relationships in drug discovery. The compound's stability and purity profile further support its utility in high-throughput screening and lead optimization studies.

3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine structure

923206-26-2 structure

Product Name:3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine

CAS No:923206-26-2

MF:C₁₀H₁₅N₅

MW:205.259600877762

MDL:MFCD08444078

CID:5032638

Update Time:2025-10-29

3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propan-1-amine
- 3-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)propan-1-amine
- 3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine
- SBB042849
- STL227815
- 3-(5,7-dimethyl-4-hydro-1,2,4-triazolo[4,5-a]pyrimidin-3-yl)propylamine
- 3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine
- MDL： MFCD08444078
- Inchi： 1S/C10H15N5/c1-7-6-8(2)15-9(4-3-5-11)13-14-10(15)12-7/h6H,3-5,11H2,1-2H3
- InChI Key： YEHUTULGLDOWGG-UHFFFAOYSA-N
- SMILES： N12C(=NN=C1CCCN)N=C(C)C=C2C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 210
XLogP3: 1
Topological Polar Surface Area: 69.1

3-{5,7-dimethyl-1,2,4triazolo4,3-apyrimidin-3-yl}propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-24364-0.05g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.05g	$515.0	2023-09-15
Enamine	EN300-24364-0.1g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.1g	$540.0	2023-09-15
Enamine	EN300-24364-0.25g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.25g	$564.0	2023-09-15
Enamine	EN300-24364-0.5g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.5g	$589.0	2023-09-15
Enamine	EN300-24364-1.0g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	1.0g	$614.0	2023-02-14
Enamine	EN300-24364-2.5g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	2.5g	$1202.0	2023-09-15
Enamine	EN300-24364-5.0g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	5.0g	$1779.0	2023-02-14
Enamine	EN300-24364-10.0g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	10.0g	$2638.0	2023-02-14
Enamine	EN300-57614-0.05g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.05g	$515.0	2023-02-09
Enamine	EN300-57614-0.1g	3-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}propan-1-amine	923206-26-2	0.1g	$540.0	2023-02-09